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Compound of Interest

Compound Name: 3,5-Dichlorosalicylaldehyde

Cat. No.: B181256

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,5-
Dichlorosalicylaldehyde in various organic solvents. The information contained herein is
intended to be a valuable resource for researchers and professionals engaged in chemical
synthesis, drug development, and other scientific endeavors where this compound is utilized.
This document details available solubility data, outlines a robust experimental protocol for its
determination, and provides a visual representation of the experimental workflow.

Core Data Presentation: Solubility of 3,5-
Dichlorosalicylaldehyde

The solubility of 3,5-Dichlorosalicylaldehyde is a critical physical property that influences its
handling, reactivity, and application in various chemical processes. The following table
summarizes the available quantitative and qualitative solubility data in common organic
solvents. It is important to note that the temperature at which these solubilities were determined
Is not specified in the available literature, which is a significant limitation.
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Solvent Molar Mass  Boiling . Temperatur
Solvent . Solubility
Type (g/mol) Point (°C) e (°C)
5% (w/v) or
Ethanol Polar Protic 46.07 78.4 50 mg/mL[1] Not Specified
[2]
Chloroform Nonpolar 119.38 61.2 50 mg/mL[1] Not Specified
) Moderately N
Acetone Polar Aprotic 58.08 56 Not Specified
Soluble[3]
Almost
Methanol Polar Protic 32.04 64.7 Transparent[4  Not Specified
105]
_ Insoluble[4] N
Water Polar Protic 18.02 100 Not Specified
[51[61[7]
Dimethyl
] ] Soluble »
Sulfoxide Polar Aprotic 78.13 189 o Not Specified
(Qualitative)
(DMSO0)
Toluene Nonpolar 92.14 110.6 Not Specified  Not Specified

Experimental Protocol: Determination of Solubility
via the Shake-Flask Gravimetric Method

The following detailed methodology describes the determination of the solubility of 3,5-

Dichlorosalicylaldehyde in an organic solvent of interest. This protocol is based on the widely

used shake-flask method coupled with gravimetric analysis, which involves achieving

equilibrium between the solute and solvent, followed by the quantitative determination of the

dissolved solute.

1. Materials and Equipment:

» 3,5-Dichlorosalicylaldehyde (crystalline solid, purity >98%)

¢ Selected organic solvent (analytical grade)
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Glass vials with screw caps
Constant temperature orbital shaker or magnetic stirrer with temperature control
Analytical balance (readability +0.1 mg)
Syringe filters (0.45 um pore size, compatible with the solvent)
Syringes
Pre-weighed evaporation dishes (e.g., glass or aluminum)
Drying oven or vacuum oven
Desiccator
. Procedure:
Preparation of Saturated Solution:

o Add an excess amount of 3,5-Dichlorosalicylaldehyde to a glass vial containing a known
volume (e.g., 10 mL) of the selected organic solvent. The presence of undissolved solid is
crucial to ensure that a saturated solution is achieved.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a constant temperature orbital shaker or on a magnetic stirrer set to a
specific temperature (e.g., 25 °C, 37 °C).

o Agitate the mixture for a sufficient duration (typically 24-48 hours) to allow the system to
reach equilibrium. Periodically, visually inspect the vial to confirm that excess solid
remains.

Sample Withdrawal and Filtration:

o Once equilibrium is reached, allow the vial to stand undisturbed at the set temperature for
at least one hour to allow the excess solid to settle.
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o Carefully withdraw a known volume (e.g., 5 mL) of the supernatant using a syringe.

o Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed
evaporation dish. This step is critical to remove any undissolved solid particles.

e Solvent Evaporation:

o Place the evaporation dish containing the filtered solution into a drying oven set to a
temperature that is well below the boiling point of the solvent and the melting point of 3,5-
Dichlorosalicylaldehyde (m.p. 95-97 °C) to avoid decomposition. A temperature range of
40-60 °C is generally suitable for many common organic solvents. For high-boiling point
solvents like DMSO, a vacuum oven at a moderate temperature is recommended to
facilitate complete evaporation.

o Continue the drying process until all the solvent has visibly evaporated.
e Mass Determination and Calculation:

o Transfer the evaporation dish to a desiccator to cool to room temperature and to prevent
moisture absorption.

o Once cooled, weigh the evaporation dish containing the dried solute on an analytical
balance.

o Repeat the drying and weighing steps until a constant mass is obtained.
o Calculate the solubility using the following formula:

= Solubility ( g/100 mL) = [(Mass of dish + solute) - (Mass of empty dish)] / (Volume of
filtered solution in mL) * 100

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of 3,5-Dichlorosalicylaldehyde.
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Preparation of Saturated Solution
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:
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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